Cas no 1173998-82-7 (4-Hydroxyprostanozol-17-ketone)

• Product Name: 4-Hydroxyprostanozol-17-ketone
• CAS No: 1173998-82-7
• MF: C₂₀H₂₈N₂O₂
• MW: 328.45
• CID: 5147857
• Update Time: 2025-07-09

4-Hydroxyprostanozol-17-ketone Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyprostanozol-17-ketone
• PYOPWRJXNRFQKF-UGNMPKRJSA-N
• 1'H-Androstano[3,2-c]pyrazol-17-one, 4-hydroxy-, (5α)-

• Inchi： 1S/C20H28N2O2/c1-19-8-7-14-12(13(19)5-6-16(19)23)3-4-15-18(24)17-11(10-21-22-17)9-20(14,15)2/h10,12-15,18,24H,3-9H2,1-2H3,(H,21,22)/t12-,13-,14-,15-,18?,19-,20+/m0/s1
• InChI Key： PYOPWRJXNRFQKF-RJYVFHQJSA-N
• SMILES： OC1C2=C(C=NN2)C[C@@]2(C)[C@@]1([H])CC[C@@]1([H])[C@]3([H])CCC([C@@]3(C)CC[C@@]12[H])=O

Additional information on 4-Hydroxyprostanozol-17-ketone

Introduction to 4-Hydroxyprostanozol-17-ketone (CAS No. 1173998-82-7)

4-Hydroxyprostanozol-17-ketone, identified by the Chemical Abstracts Service Number (CAS No.) 1173998-82-7, is a compound of significant interest in the field of biochemical research and pharmaceutical development. This compound belongs to the class of steroid derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The structural features of 4-Hydroxyprostanozol-17-ketone make it a valuable candidate for further exploration in medicinal chemistry, particularly in the context of developing novel treatments for various diseases.

The molecular structure of 4-Hydroxyprostanozol-17-ketone consists of a steroidal backbone with specific functional groups that contribute to its unique chemical properties. The presence of a hydroxyl group at the 4-position and a ketone group at the 17-position is crucial for its biological activity. These functional groups enable the compound to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes. The stereochemistry of these functional groups also plays a critical role in determining the compound's efficacy and selectivity.

In recent years, there has been growing interest in steroid derivatives due to their potential as pharmacological agents. 4-Hydroxyprostanozol-17-ketone has been studied for its potential role in modulating inflammatory pathways, which are implicated in various chronic diseases such as arthritis, asthma, and even certain types of cancer. The compound's ability to interact with nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs), has been a focal point of research. PPARs are transcription factors that play a key role in regulating genes involved in metabolism, inflammation, and cell differentiation.

One of the most compelling aspects of 4-Hydroxyprostanozol-17-ketone is its potential as an anti-inflammatory agent. In preclinical studies, it has been shown to reduce levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 4-Hydroxyprostanozol-17-ketone may have therapeutic benefits in conditions characterized by chronic inflammation. Additionally, its interaction with other signaling pathways has led researchers to explore its potential role in neurodegenerative diseases, where inflammation is also a significant contributing factor.

The synthesis of 4-Hydroxyprostanozol-17-ketone is another area of active research. Chemists have developed various synthetic routes to produce this compound with high purity and yield. One such method involves the oxidation of a precursor steroid molecule using specific reagents that introduce the hydroxyl and ketone groups at the desired positions. Advances in synthetic chemistry have made it possible to produce 4-Hydroxyprostanozol-17-ketone on a larger scale, which is essential for both preclinical and clinical studies.

Recent studies have also explored the pharmacokinetic properties of 4-Hydroxyprostanozol-17-ketone. Understanding how the body processes this compound is crucial for determining its dosing regimen and potential side effects. Initial findings suggest that 4-Hydroxyprostanozol-17-ketone has a moderate half-life, allowing for once-daily dosing in therapeutic settings. Furthermore, its metabolic pathways have been characterized, providing insights into how it is broken down and eliminated from the body.

The potential therapeutic applications of 4-Hydroxyprostanozol-17-ketone extend beyond anti-inflammatory uses. Researchers are investigating its role in metabolic disorders, such as diabetes and obesity, where steroid derivatives have shown promise in improving insulin sensitivity and reducing fat accumulation. Additionally, its ability to modulate immune responses makes it a candidate for treating autoimmune diseases like rheumatoid arthritis and multiple sclerosis.

In conclusion, 4-Hydroxyprostanozol-17-ketone (CAS No. 1173998-82-7) is a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for further research into treating various diseases. As more studies are conducted on this compound, we can expect to see continued advancements in understanding its mechanisms of action and developing new therapeutic strategies.